Cas no 580002-13-7 (1-Bromo-4-(1-phenylprop-1-en-2-yl)benzene)

1-Bromo-4-(1-phenylprop-1-en-2-yl)benzene structure
580002-13-7 structure
Product Name:1-Bromo-4-(1-phenylprop-1-en-2-yl)benzene
CAS No:580002-13-7
MF:C15H13Br
MW:273.167723417282
CID:2833280
PubChem ID:69648382
Update Time:2025-04-21

1-Bromo-4-(1-phenylprop-1-en-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

    • DTXSID90741056
    • 1-Bromo-4-(1-phenylprop-1-en-2-yl)benzene
    • 1-(4-Bromophenyl)-1-methyl-2-phenylethylene
    • 580002-13-7
    • KJEXYNKBSMPCBH-UHFFFAOYSA-N
    • Inchi: 1S/C15H13Br/c1-12(11-13-5-3-2-4-6-13)14-7-9-15(16)10-8-14/h2-11H,1H3
    • InChI Key: KJEXYNKBSMPCBH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C)=CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 272.02006Da
  • Monoisotopic Mass: 272.02006Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.5
  • Topological Polar Surface Area: 0Ų
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